Cas no 1805185-86-7 (5-Cyano-3-(difluoromethyl)-2-iodopyridine-4-sulfonyl chloride)

• Product Name: 5-Cyano-3-(difluoromethyl)-2-iodopyridine-4-sulfonyl chloride
• CAS No: 1805185-86-7
• MF: C₇H₂ClF₂IN₂O₂S
• MW: 378.522258281708
• CID: 4875591
• Update Time: 2025-06-13

5-Cyano-3-(difluoromethyl)-2-iodopyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-(difluoromethyl)-2-iodopyridine-4-sulfonyl chloride

• Inchi： 1S/C7H2ClF2IN2O2S/c8-16(14,15)5-3(1-12)2-13-7(11)4(5)6(9)10/h2,6H
• InChI Key： ZYOZLCCFDTYUKR-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C(C#N)=CN=1)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 404
• XLogP3: 1.9
• Topological Polar Surface Area: 79.2

Additional information on 5-Cyano-3-(difluoromethyl)-2-iodopyridine-4-sulfonyl chloride

Research Brief on 5-Cyano-3-(difluoromethyl)-2-iodopyridine-4-sulfonyl chloride (CAS: 1805185-86-7)

5-Cyano-3-(difluoromethyl)-2-iodopyridine-4-sulfonyl chloride (CAS: 1805185-86-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative is particularly notable for its potential applications in medicinal chemistry, especially in the development of novel therapeutic agents. The compound's unique structure, featuring a cyano group, difluoromethyl moiety, and an iodine substituent, makes it a versatile intermediate for synthesizing biologically active molecules. Recent studies have explored its utility in the design of enzyme inhibitors, receptor modulators, and other pharmacologically relevant compounds.

Recent research has focused on the synthetic pathways and reactivity of 5-Cyano-3-(difluoromethyl)-2-iodopyridine-4-sulfonyl chloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a key intermediate in the synthesis of sulfonamide-based inhibitors targeting carbonic anhydrase isoforms. The compound's ability to undergo nucleophilic substitution reactions with amines and other nucleophiles has been leveraged to create a library of derivatives with varying biological activities. The study highlighted the compound's potential in addressing diseases such as glaucoma and cancer, where carbonic anhydrase inhibition plays a critical role.

Another significant application of 5-Cyano-3-(difluoromethyl)-2-iodopyridine-4-sulfonyl chloride is in the field of agrochemicals. A 2022 study in the journal Bioorganic & Medicinal Chemistry Letters explored its use in developing novel fungicides. The difluoromethyl group in the compound was found to enhance the fungicidal activity by improving the molecule's stability and bioavailability. Researchers synthesized a series of analogs and evaluated their efficacy against common plant pathogens, with promising results indicating potential for commercial development.

The compound's role in radiopharmaceuticals has also been investigated. A recent study in the European Journal of Medicinal Chemistry (2023) utilized 5-Cyano-3-(difluoromethyl)-2-iodopyridine-4-sulfonyl chloride as a precursor for radioiodination, enabling the development of imaging agents for positron emission tomography (PET). The iodine atom in the compound was replaced with radioactive isotopes, such as iodine-124, to create probes for visualizing tumor metabolism. This approach offers a new avenue for non-invasive diagnostics and monitoring of therapeutic responses in oncology.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 5-Cyano-3-(difluoromethyl)-2-iodopyridine-4-sulfonyl chloride. Its sensitivity to moisture and tendency to degrade under certain conditions necessitate careful optimization of synthetic protocols. Recent advancements in flow chemistry and microreactor technology have shown potential in addressing these issues, as reported in a 2023 article in Organic Process Research & Development. These innovations could pave the way for more efficient and scalable production of this valuable intermediate.

In conclusion, 5-Cyano-3-(difluoromethyl)-2-iodopyridine-4-sulfonyl chloride (CAS: 1805185-86-7) represents a versatile and highly functionalized building block in chemical biology and pharmaceutical research. Its applications span from medicinal chemistry to agrochemicals and radiopharmaceuticals, underscoring its broad utility. Ongoing research continues to uncover new opportunities for this compound, making it a focal point for innovation in drug discovery and development. Future studies are expected to further elucidate its mechanistic insights and expand its therapeutic potential.